Cas no 84813-80-9 (Me esteer-Hypocretenoic acid)

• Product name: Me esteer-Hypocretenoic acid
• CAS No: 84813-80-9
• MF: C₁₆H₂₀O₄
• MW: 276.328
• CID: 2042559

Me esteer-Hypocretenoic acid Chemical and Physical Properties

Names and Identifiers

• Me esteer-Hypocretenoic acid
• methyl hypocretenoate

• Inchi： InChI=1S/C16H20O4/c1-9-5-6-12(11(3)15(18)20-4)8-16(19)10(2)7-13(17)14(9)16/h7,12,19H,3,5-6,8H2,1-2,4H3
• InChI Key： LYUNLVGDPZGFCA-UHFFFAOYSA-N
• SMILES： COC(=O)C(=C)C1CCC(C)=C2C(=O)C=C(C)C2(O)C1 |t:10,14|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• XLogP3: 0.789